Cas no 68459-89-2 ((Hexadecylphenoxy)benzene)

• Product Name: (Hexadecylphenoxy)benzene
• CAS No: 68459-89-2
• MF: C₂₈H₄₂O
• MW: 394.63248872757
• CID: 970776
• PubChem ID: 110332
• Update Time: 2025-04-19

(Hexadecylphenoxy)benzene Chemical and Physical Properties

Names and Identifiers

• (Hexadecylphenoxy)benzene
• SCHEMBL16558294
• NS00126503
• Benzene, hexadecylphenoxy-
• 68459-89-2
• 92278-32-5
• Palmitylphenoxybenzene
• 1-hexadecyl-4-phenoxybenzene
• DTXSID60867631
• WXHGASSSHSIGJY-UHFFFAOYSA-N

• Inchi： 1S/C28H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-26-22-24-28(25-23-26)29-27-20-17-15-18-21-27/h15,17-18,20-25H,2-14,16,19H2,1H3
• InChI Key： WXHGASSSHSIGJY-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 394.324
• Monoisotopic Mass: 394.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 17
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.6
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 0.93
• Boiling Point: 488.5°C at 760 mmHg
• Flash Point: 250.7°C
• Refractive Index: 1.511